2,2,7,7-tetramethyl-N-(thiophen-2-ylmethyl)tetrahydro-3aH-bis([1,3]dioxolo)[4,5-b:4',5'-d]pyran-5-carboxamide

• IUPAC Name: 4,4,11,11-tetramethyl-N-(thiophen-2-ylmethyl)-3,5,7,10,12-pentaoxatricyclo[7.3.0.02,6]dodecane-8-carboxamide
• InChI: InChI=1S/C17H23NO6S/c1-16(2)21-10-11(22-16)13-15(24-17(3,4)23-13)20-12(10)14(19)18-8-9-6-5-7-25-9/h5-7,10-13,15H,8H2,1-4H3,(H,18,19)
• InChI Key: RLNWDZPIVGNOKU-UHFFFAOYSA-N
• Canonical SMILES: CC1(OC2C(O1)C(OC3C2OC(O3)(C)C)C(=O)NCC4=CC=CS4)C
• Molecular Formula: C17H23NO6S
• Molecular Weight: 369.4 g/mol

Description

The compound is a complex organic molecule with multiple functional groups. It contains a thiophene ring, which is a five-membered aromatic ring with one sulfur atom, and a carboxamide group, which is a common functional group in biochemistry.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and stereocenters.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific conditions and reagents used. The thiophene ring and carboxamide group could potentially undergo various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure and the presence of functional groups. For example, the presence of a carboxamide group could potentially result in hydrogen bonding.

Scientific Research Applications

Organic Electronics and Semiconductors

The thiophene ring system is a key component in organic electronics. . Researchers explore their electronic properties, charge transport behavior, and stability to enhance device performance.

Medicinal Chemistry and Drug Discovery

Thiophene derivatives exhibit diverse pharmacological properties. For instance:

• . Researchers investigate their mechanisms of action and potential as novel chemotherapeutic agents.
• . Scientists explore their interactions with inflammatory pathways and evaluate their therapeutic potential.
• . Their ability to inhibit bacterial growth makes them interesting candidates for drug development.
• . Researchers study their effects on blood pressure regulation and vascular health.

Materials Science and Corrosion Inhibition

Thiophene derivatives find applications in materials science. , protecting metals from degradation in aggressive environments. Researchers explore their effectiveness, stability, and compatibility with different substrates.

Perovskite Solar Cells (PSCs)

While not directly related to the compound , it’s worth noting that 2,2′,7,7′-Tetrakis(N,N-di-p-methoxyphenylamine)-9,9′-spirobifluorene (spiro-OMeTAD) is a common hole transport material (HTM) in PSCs . Researchers investigate ways to improve its hole mobility and reduce charge recombination.

Mechanism of Action

Without specific context (such as the compound’s use in a biological system), it’s difficult to predict the mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, appropriate safety precautions should be taken when handling it.